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Introduction
Small humanin-like peptides (SHLPs) are a family of peptides encoded by short open reading

frames within the mitochondrial 16S rRNA gene.[1] Comprising six members (SHLP1-6)

ranging from 20 to 38 amino acids in length, these peptides have emerged as critical signaling

molecules with diverse biological functions, echoing and expanding upon the protective roles of

the parent peptide, humanin.[1] This technical guide provides an in-depth overview of the

biological effects of SHLPs, with a focus on their cytoprotective, metabolic, and neuroprotective

activities. It includes a compilation of quantitative data, detailed experimental protocols, and

visualizations of key signaling pathways and experimental workflows to support further

research and therapeutic development.

Biological Activities of SHLPs
SHLPs exhibit a range of biological effects, with SHLP2 and SHLP3 being the most extensively

studied for their cytoprotective properties, while SHLP6 has been linked to exercise-mimetic

and pro-apoptotic functions.[1][2]
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Cytoprotection and Anti-Apoptotic Effects
SHLP2 and SHLP3 have demonstrated significant protective effects against cellular stress and

apoptosis in various in vitro models.[1]

Table 1: Quantitative Data on the Cytoprotective and Anti-Apoptotic Effects of SHLPs

Peptide Cell Line Condition Effect
Quantitative
Measurement

SHLP2
ARPE-19 (AMD

model)

Amyloid-β42

induced toxicity

Increased cell

viability

21.95%

increase[1]

ARPE-19 (AMD

model)

General cellular

stress

Reduced

Caspase-3 gene

expression

81.8%

decrease[3]

ARPE-19 (AMD

model)

General cellular

stress

Reduced

Caspase-7 gene

expression

72.48%

decrease[4]

ARPE-19 (AMD

model)

General cellular

stress

Reduced

Cleaved

Caspase-3

protein levels

56.45%

decrease[4]

NIT-1 β cells

Staurosporine-

induced

apoptosis

Blocked

apoptosis

Complete

blockage of pre-

G1 peak in FACS

analysis[5]

SHLP3 NIT-1 β cells

Staurosporine-

induced

apoptosis

Blocked

apoptosis

Complete

blockage of pre-

G1 peak in FACS

analysis[5]

Metabolic Regulation
SHLP2 plays a crucial role in metabolic homeostasis, particularly in regulating insulin sensitivity

and glucose metabolism.[1][6]
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Table 2: Quantitative Data on the Metabolic Effects of SHLP2

Peptide Model Condition Effect
Quantitative
Measurement

SHLP2
Male C57BL/6J

mice

High-Fat Diet

(HFD)-induced

obesity

Protected

against body

weight gain

Significant

protection

(specific % not

stated)[6]

Male C57BL/6J

mice

High-Fat Diet

(HFD)

Decreased total

body fat mass

Significant

decrease

(specific % not

stated)[6]

Male C57BL/6J

mice

High-Fat Diet

(HFD)

Improved

glucose

tolerance

Significant

improvement[6]

Male C57BL/6J

mice

High-Fat Diet

(HFD)

Improved insulin

sensitivity

Significant

improvement[6]

Male mice with

diet-induced

obesity

3-day treatment

(2.5 mg/kg i.p.

2x/day)

Altered plasma

metabolites

77 metabolites

significantly

altered (16

increased, 61

decreased)[1]

Neuroprotection
Both SHLP2 and SHLP3 exhibit neuroprotective properties by enhancing mitochondrial

resistance to stressors.[1]

Table 3: Quantitative Data on the Neuroprotective Effects of SHLP2
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Peptide Model Condition Effect
Quantitative
Measurement

SHLP2
Mouse primary

cortical neurons

Amyloid-β

induced toxicity

Reduced

cytotoxicity

Protection

against lactate

dehydrogenase

leakage[1]

Mitochondrial Function
SHLPs, particularly SHLP2 and SHLP3, have been shown to enhance mitochondrial function.

[1]

Table 4: Quantitative Data on the Effects of SHLPs on Mitochondrial Function
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Peptide Cell Line Effect
Quantitative
Measurement

SHLP2
ARPE-19 (AMD

model)

Increased OXPHOS

complex protein

subunits

Complex I: 350%

increase; Complex II:

54% increase;

Complex III: 32%

increase; Complex IV:

221% increase;

Complex V: 38%

increase[1]

22Rv1 cells

Increased oxygen

consumption rate

(OCR)

Significant increase[5]

22Rv1 cells
Increased cellular ATP

levels
Significant increase[5]

SHLP3 22Rv1 cells

Increased oxygen

consumption rate

(OCR)

Significant increase[5]

22Rv1 cells
Increased cellular ATP

levels
Significant increase[5]

Chaperone-like Activity
SHLP2 has been shown to exhibit chaperone-like activity, preventing the misfolding of

amyloidogenic proteins.[1] This activity is crucial in the context of diseases like type 2 diabetes,

where islet amyloid polypeptide (IAPP) aggregation is pathogenic.[1]

Signaling Pathways
The biological effects of SHLPs are mediated through the activation of specific intracellular

signaling pathways. SHLP2 activates both the ERK and STAT3 pathways, while SHLP3

appears to primarily engage the ERK pathway.[2]
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Signaling pathways activated by SHLP2 and SHLP3.

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the study of SHLPs.

Cell Viability and Apoptosis Assays
1. MTS Assay for Cell Viability

Objective: To quantify the number of viable cells in response to SHLP treatment.

Materials:

CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS) (Promega)

96-well plates

Cell line of interest (e.g., ARPE-19, NIT-1, 22Rv1)

SHLP peptides (e.g., SHLP2)

Culture medium
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Protocol:

Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

Treat cells with various concentrations of the SHLP peptide for the desired duration (e.g.,

24, 48, or 72 hours). Include untreated and vehicle-treated controls.

Following treatment, add 20 µL of MTS reagent to each well containing 100 µL of culture

medium.

Incubate the plate for 1-4 hours at 37°C in a humidified, 5% CO2 incubator.

Measure the absorbance at 490 nm using a microplate reader.

Calculate cell viability as a percentage of the control group.

2. Caspase-3/7 Assay for Apoptosis

Objective: To detect and quantify caspase-3 and -7 activation, key markers of apoptosis.

Materials:

CellEvent™ Caspase-3/7 Green Detection Reagent (Thermo Fisher Scientific)

Cell line of interest

SHLP peptides

Fluorescence microscope or plate reader

Protocol:

Culture cells in a suitable format (e.g., 96-well plate, chamber slides).

Induce apoptosis using a known stimulus (e.g., staurosporine) in the presence or absence

of SHLP peptides.

Add the CellEvent™ Caspase-3/7 Green Detection Reagent to the cells at a final

concentration of 2-5 µM.
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Incubate for 30 minutes at 37°C, protected from light.

Analyze the cells using a fluorescence microscope (for imaging) or a microplate reader

(for quantification) with standard FITC filter sets. The fluorescence intensity is proportional

to the level of caspase-3/7 activity.

Seed Cells

Treat with Apoptosis Inducer
+/- SHLP Peptides

Add Caspase-3/7 Reagent

Incubate (30 min, 37°C)

Analyze Fluorescence
(Microscopy or Plate Reader)

Quantify Apoptosis

Click to download full resolution via product page

Workflow for Caspase-3/7 apoptosis assay.

In Vivo Metabolic Studies
Hyperinsulinemic-Euglycemic Clamp in Mice
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Objective: To assess in vivo insulin sensitivity and glucose metabolism in response to SHLP2

administration.

Model: Male C57BL/6J mice on a high-fat diet.

Protocol:

Administer SHLP2 (e.g., 2.5 mg/kg, intraperitoneally, twice daily) or vehicle for a specified

period (e.g., 3 days or 3 weeks).[1][6]

Fast the mice overnight.

Perform a hyperinsulinemic-euglycemic clamp study. This involves a continuous infusion

of insulin to maintain a high insulin level and a variable infusion of glucose to maintain

euglycemia (normal blood glucose levels).

The glucose infusion rate required to maintain euglycemia is a measure of insulin

sensitivity. Higher glucose infusion rates indicate greater insulin sensitivity.

Collect blood samples to measure glucose, insulin, and other relevant metabolites.

Mitochondrial Function Assays
Measurement of Oxygen Consumption Rate (OCR)

Objective: To assess mitochondrial respiration in live cells.

Materials:

Seahorse XF Analyzer (Agilent)

XF Cell Mito Stress Test Kit (Agilent)

Cell line of interest (e.g., 22Rv1)

SHLP peptides

Protocol:
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Seed cells in an XF cell culture microplate.

Treat cells with SHLP peptides for the desired duration.

Prior to the assay, replace the culture medium with XF assay medium and incubate in a

non-CO2 incubator at 37°C for 1 hour.

Load the sensor cartridge with mitochondrial inhibitors (oligomycin, FCCP, and

rotenone/antimycin A) from the Mito Stress Test Kit.

Place the cell plate and the sensor cartridge into the Seahorse XF Analyzer.

The instrument will sequentially inject the inhibitors and measure the OCR at each stage,

allowing for the calculation of basal respiration, ATP-linked respiration, maximal

respiration, and non-mitochondrial respiration.
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Workflow for measuring Oxygen Consumption Rate (OCR).

Chaperone Activity Assay
Thioflavin T (ThT) Fluorescence Assay for Amyloid Fibril Formation

Objective: To assess the ability of SHLPs to inhibit the aggregation of amyloidogenic proteins

like IAPP.

Materials:
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Islet Amyloid Polypeptide (IAPP)

Thioflavin T (ThT)

SHLP peptides (e.g., SHLP2)

Fluorescence plate reader

Protocol:

Prepare solutions of IAPP and SHLP2 at various concentrations.

Mix IAPP with different concentrations of SHLP2 in a 96-well plate. Include a control with

IAPP alone.

Add ThT to each well.

Monitor the fluorescence of ThT (excitation ~440 nm, emission ~485 nm) over time at a

constant temperature (e.g., 37°C) with intermittent shaking.

An increase in ThT fluorescence indicates the formation of amyloid fibrils. A reduction in

the rate and extent of fluorescence increase in the presence of SHLP2 indicates its

inhibitory (chaperone-like) activity.

Conclusion
The small humanin-like peptides represent a promising class of mitochondrially-derived

peptides with significant therapeutic potential. Their diverse biological activities, including

cytoprotection, metabolic regulation, and neuroprotection, make them attractive targets for the

development of novel treatments for a range of age-related and metabolic diseases. The

quantitative data and detailed experimental protocols provided in this guide are intended to

facilitate further research into the mechanisms of action and therapeutic applications of these

intriguing molecules. As our understanding of the SHLP family expands, they are poised to

become key players in the field of mitochondrial medicine and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.benchchem.com/product/b15597951?utm_src=pdf-custom-synthesis#bc-rfq
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Small-humanin-like-peptides.pdf
https://www.researchgate.net/figure/ERK-and-STAT-3-activation-by-SHLP2-and-SHLP3-Levels-of-phospho-and-total-STAT3-and-ERK_fig3_301289100
https://pmc.ncbi.nlm.nih.gov/articles/PMC6182005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6182005/
https://www.researchgate.net/publication/328225706_Characterizing_the_protective_effects_of_SHLP2_a_mitochondrial-derived_peptide_in_macular_degeneration
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10356901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10356901/
https://www.benchchem.com/product/b15597951/docs#the-biological-effects-of-small-humanin-like-peptides-a-technical-guide
https://www.benchchem.com/product/b15597951/docs#the-biological-effects-of-small-humanin-like-peptides-a-technical-guide
https://www.benchchem.com/product/b15597951/docs#the-biological-effects-of-small-humanin-like-peptides-a-technical-guide
https://www.benchchem.com/product/b15597951/docs#the-biological-effects-of-small-humanin-like-peptides-a-technical-guide
https://www.benchchem.com/product/b15597951?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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